Cas no 2227659-85-8 ((2R)-1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propan-2-ol)

• Product Name: (2R)-1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propan-2-ol
• CAS No: 2227659-85-8
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6084932
• PubChem ID: 165762684
• Update Time: 2025-10-23

(2R)-1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propan-2-ol
• (2R)-1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-2-ol
• EN300-1747936
• 2227659-85-8

• Inchi： 1S/C10H16N2O/c1-8(13)6-9-7-12-5-3-2-4-10(12)11-9/h7-8,13H,2-6H2,1H3/t8-/m1/s1
• InChI Key： COKRATDZSNGWPW-MRVPVSSYSA-N
• SMILES： O[C@H](C)CC1=CN2C(CCCC2)=N1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38Ų

Additional information on (2R)-1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propan-2-ol

Comprehensive Overview of (2R)-1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-2-ol (CAS No. 2227659-85-8)

(2R)-1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-2-ol (CAS No. 2227659-85-8) is a chiral organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and chemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The (2R)-stereochemistry of this molecule further enhances its potential as a building block for enantioselective synthesis, making it a valuable target for researchers exploring novel therapeutic agents.

The growing demand for chiral intermediates in the pharmaceutical industry has led to increased attention on compounds like (2R)-1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-2-ol. Its structural features, including the imidazo[1,2-a]pyridine core and the propan-2-ol side chain, contribute to its versatility in medicinal chemistry. Recent studies have highlighted the potential of such compounds in addressing challenges related to drug selectivity and metabolic stability, which are critical factors in modern drug development.

One of the most frequently asked questions in scientific forums is how CAS No. 2227659-85-8 compares to other imidazo[1,2-a]pyridine derivatives in terms of synthetic accessibility and biological activity. Researchers have noted that the (2R)-configuration of this compound offers distinct advantages in interactions with biological targets, particularly in the design of G protein-coupled receptor (GPCR) modulators. This aligns with the current trend in drug discovery, where enantiopure compounds are increasingly favored for their improved pharmacokinetic profiles.

The synthesis of (2R)-1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-2-ol typically involves asymmetric catalysis or chiral resolution techniques, reflecting the broader industry shift toward green chemistry and atom-economical processes. These methods not only improve the sustainability of pharmaceutical manufacturing but also address the growing consumer demand for environmentally friendly synthesis routes. The compound's imidazo[1,2-a]pyridine scaffold has been identified as a privileged structure in medicinal chemistry, appearing in numerous clinical candidates targeting various therapeutic areas.

In the context of structure-activity relationship (SAR) studies, CAS No. 2227659-85-8 serves as an important reference point for researchers investigating the impact of chiral centers on biological activity. The propan-2-ol moiety in this compound provides a handle for further derivatization, enabling the exploration of diverse pharmacological properties. This flexibility makes it particularly valuable in fragment-based drug design, a popular approach in contemporary drug discovery programs.

The physicochemical properties of (2R)-1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-2-ol, including its logP and hydrogen bonding capacity, contribute to its favorable drug-like characteristics. These attributes are especially relevant in light of current industry focus on Lipinski's rule of five and beyond rule of five (bRo5) compounds. The compound's balanced profile between lipophilicity and water solubility makes it an attractive starting point for lead optimization efforts in various therapeutic areas.

Recent patent literature reveals growing interest in imidazo[1,2-a]pyridine-containing compounds like CAS No. 2227659-85-8 for applications in central nervous system (CNS) disorders and inflammatory conditions. This reflects broader trends in pharmaceutical research, where there is increasing emphasis on developing treatments for neurodegenerative diseases and chronic inflammation. The compound's ability to potentially cross the blood-brain barrier (BBB) while maintaining metabolic stability makes it particularly interesting for neuroscience applications.

Quality control and analytical characterization of (2R)-1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-2-ol typically involve advanced techniques such as chiral HPLC and NMR spectroscopy. These methods ensure the enantiomeric purity of the material, which is crucial for both research and potential clinical applications. The compound's stability under various conditions is another area of active investigation, particularly in relation to formulation development challenges.

From a commercial perspective, the availability of CAS No. 2227659-85-8 from specialty chemical suppliers has facilitated its adoption in academic and industrial research settings. The compound's growing importance is evidenced by its inclusion in several high-throughput screening libraries and its mention in recent scientific publications exploring novel heterocyclic chemistry approaches. This aligns with the broader pharmaceutical industry's focus on diversity-oriented synthesis and scaffold-hopping strategies.

Looking ahead, the potential applications of (2R)-1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-2-ol are likely to expand as researchers continue to explore its pharmacophoric features and structure-property relationships. The compound represents an excellent example of how chiral building blocks can contribute to the development of next-generation therapeutics with improved efficacy and safety profiles. Its versatility and synthetic accessibility position it as a valuable tool in the medicinal chemist's arsenal for addressing current and future healthcare challenges.